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Introduction

Europium sulfide (EuS) is a unique material belonging to a rare class of intrinsic
ferromagnetic semiconductors.[1] It exhibits highly coupled magnetic, electronic, and optical
properties, making it a model material for studying magnetic phenomena at the nanoscale.[1]
Each Eu?* ion in the EuS crystal lattice carries a large magnetic moment of 7 uB from its half-
filled 4f orbital, and the material behaves as an ideal Heisenberg ferromagnet.[1][2]

Despite its promising characteristics, the practical application of pure EuS in fields like
spintronics and magneto-optical devices is severely limited by its very low Curie temperature
(TC) of approximately 16.6 K, the temperature at which it transitions from a paramagnetic to a
ferromagnetic state.[1] To overcome this limitation, significant research has focused on
enhancing its TC. One of the most effective strategies is doping, which involves introducing
impurity atoms into the EusS lattice. Electron doping, by substituting the divalent Eu2* with a
trivalent lanthanide ion like Gadolinium (Gd3*), has been shown to significantly increase the
TC.[1][3] This enhancement is primarily attributed to the introduction of extra charge carriers
that strengthen the ferromagnetic exchange interactions between the Eu?* ions.[3]

These application notes provide a summary of the effects of doping on the magnetic properties
of EuS, with a focus on gadolinium (Gd) doping. Detailed protocols for the synthesis of doped
EuS nanocrystals and their magnetic characterization are also presented.
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Data Summary: Effects of Doping on EuS Magnetic
Properties

The introduction of dopants, particularly Gd3*, into the EuS lattice has a pronounced effect on
its magnetic properties. The key quantitative changes are summarized below.

Table 1: Effect of Gadolinium (Gd) Doping on the Curie Temperature (TC) of EuS Nanocrystals

Dopant . .
. Curie Weiss
Host Concentrati
Dopant ) ) Temperatur Temperatur  Reference
Material on (x in . .
e(TC)inK e (0)inK
Eu1—dexS)
EuS
Gd3+ Nanocrystal 0% ~17.6 17.63 [31[4]
s
EuS
Gd3+ 1% - 7.82 [3]
Nanocrystals
EuS
Gd3+ 2% - 5.85 [3]
Nanocrystals
EuS
Gd3+ 5.3% 29.4 - [4]
Nanocrystals
EuS Enhancement
Gd3+ <10% - [4]
Nanocrystals Observed

Note: The decrease in Weiss temperature for the 1% and 2% doped nanoparticles was
attributed by the authors to the reduced crystallite size in those specific samples.[3]

Doping Mechanism and Experimental Workflow
Mechanism of TC Enhancement by Gd3* Doping

Doping EuS with trivalent gadolinium ions (Gd3*) introduces additional electrons into the
material without significantly altering the fundamental spin structure, as Gd3* also has a 4f’
spin ground state.[1] These extra electrons increase the carrier concentration, which in turn
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enhances the indirect exchange interaction between the local magnetic moments of the Eu?*
ions. This carrier-mediated magnetic coupling leads to a more stable ferromagnetic state,
resulting in a significant increase in the Curie temperature (TC) at low doping levels.[3][5]
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Caption: Logical relationship of Gd3* doping in EuS leading to enhanced Curie temperature.
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General Experimental Workflow

The process of synthesizing and characterizing doped EuS nanomaterials involves several key
stages, from the creation of molecular precursors to detailed magnetic analysis.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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